Cas no 2228366-66-1 (tert-butyl 3-(1-amino-4-methoxy-4-oxobutan-2-yl)azetidine-1-carboxylate)

Technical Introduction: Tert-butyl 3-(1-amino-4-methoxy-4-oxobutan-2-yl)azetidine-1-carboxylate is a protected amino acid derivative featuring an azetidine ring and a tert-butyloxycarbonyl (Boc) protecting group. The compound’s key structural attributes include a reactive primary amine and an ester functionality, making it a versatile intermediate in organic synthesis and peptide chemistry. The Boc group ensures selective deprotection under mild acidic conditions, while the methoxy ester offers flexibility for further functionalization. Its stable yet modifiable structure is advantageous for constructing complex molecules, particularly in medicinal chemistry and drug discovery. The azetidine scaffold contributes to conformational rigidity, enhancing its utility in designing bioactive compounds with improved pharmacokinetic properties.

tert-butyl 3-(1-amino-4-methoxy-4-oxobutan-2-yl)azetidine-1-carboxylate structure

2228366-66-1 structure

Product Name:tert-butyl 3-(1-amino-4-methoxy-4-oxobutan-2-yl)azetidine-1-carboxylate

CAS No:2228366-66-1

MF:C₁₃H₂₄N₂O₄

MW:272.340663909912

CID:6611159

PubChem ID:165861327

Update Time:2025-05-26

tert-butyl 3-(1-amino-4-methoxy-4-oxobutan-2-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 3-(1-amino-4-methoxy-4-oxobutan-2-yl)azetidine-1-carboxylate
- 2228366-66-1
- EN300-1894334
- Inchi： 1S/C13H24N2O4/c1-13(2,3)19-12(17)15-7-10(8-15)9(6-14)5-11(16)18-4/h9-10H,5-8,14H2,1-4H3
- InChI Key： DCTZSUAUYWDPKO-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CC(C1)C(CN)CC(=O)OC)=O

Computed Properties

Exact Mass: 272.17360725g/mol
Monoisotopic Mass: 272.17360725g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 7
Complexity: 332
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 81.9Å²

tert-butyl 3-(1-amino-4-methoxy-4-oxobutan-2-yl)azetidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1894334-0.05g	tert-butyl 3-(1-amino-4-methoxy-4-oxobutan-2-yl)azetidine-1-carboxylate	2228366-66-1	0.05g	$888.0	2023-09-18
Enamine	EN300-1894334-0.1g	tert-butyl 3-(1-amino-4-methoxy-4-oxobutan-2-yl)azetidine-1-carboxylate	2228366-66-1	0.1g	$930.0	2023-09-18
Enamine	EN300-1894334-0.25g	tert-butyl 3-(1-amino-4-methoxy-4-oxobutan-2-yl)azetidine-1-carboxylate	2228366-66-1	0.25g	$972.0	2023-09-18
Enamine	EN300-1894334-0.5g	tert-butyl 3-(1-amino-4-methoxy-4-oxobutan-2-yl)azetidine-1-carboxylate	2228366-66-1	0.5g	$1014.0	2023-09-18
Enamine	EN300-1894334-1.0g	tert-butyl 3-(1-amino-4-methoxy-4-oxobutan-2-yl)azetidine-1-carboxylate	2228366-66-1	1g	$943.0	2023-05-26
Enamine	EN300-1894334-2.5g	tert-butyl 3-(1-amino-4-methoxy-4-oxobutan-2-yl)azetidine-1-carboxylate	2228366-66-1	2.5g	$2071.0	2023-09-18
Enamine	EN300-1894334-5.0g	tert-butyl 3-(1-amino-4-methoxy-4-oxobutan-2-yl)azetidine-1-carboxylate	2228366-66-1	5g	$2732.0	2023-05-26
Enamine	EN300-1894334-10.0g	tert-butyl 3-(1-amino-4-methoxy-4-oxobutan-2-yl)azetidine-1-carboxylate	2228366-66-1	10g	$4052.0	2023-05-26
Enamine	EN300-1894334-1g	tert-butyl 3-(1-amino-4-methoxy-4-oxobutan-2-yl)azetidine-1-carboxylate	2228366-66-1	1g	$1057.0	2023-09-18
Enamine	EN300-1894334-5g	tert-butyl 3-(1-amino-4-methoxy-4-oxobutan-2-yl)azetidine-1-carboxylate	2228366-66-1	5g	$3065.0	2023-09-18

tert-butyl 3-(1-amino-4-methoxy-4-oxobutan-2-yl)azetidine-1-carboxylate Related Literature

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Additional information on tert-butyl 3-(1-amino-4-methoxy-4-oxobutan-2-yl)azetidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(1-amino-4-methoxy-4-oxobutan-2-yl)azetidine-1-carboxylate (CAS No. 2228366-66-1)

tert-butyl 3-(1-amino-4-methoxy-4-oxobutan-2-yl)azetidine-1-carboxylate (CAS No. 2228366-66-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique azetidine ring and tert-butyl protecting group, serves as a versatile intermediate in the synthesis of complex molecules. Its structural features, including the amino and methoxy functional groups, make it a valuable building block for drug discovery and development.

In recent years, the demand for tert-butyl 3-(1-amino-4-methoxy-4-oxobutan-2-yl)azetidine-1-carboxylate has surged due to its potential applications in the design of protease inhibitors and other bioactive molecules. Researchers are particularly interested in its role in modulating enzyme activity, a topic frequently searched in academic and industrial circles. The compound's CAS No. 2228366-66-1 is often queried in databases like SciFinder and Reaxys, highlighting its relevance in cutting-edge research.

One of the key advantages of this compound lies in its stability and solubility, which are critical for high-throughput screening and combinatorial chemistry. The tert-butyl group enhances its lipophilicity, while the azetidine ring contributes to its conformational rigidity. These properties are frequently discussed in forums and publications focusing on small molecule drug design and peptidomimetics, aligning with current trends in personalized medicine and targeted therapies.

The synthesis of tert-butyl 3-(1-amino-4-methoxy-4-oxobutan-2-yl)azetidine-1-carboxylate typically involves multi-step organic reactions, including amidation and esterification. Optimizing these processes is a hot topic in green chemistry, as researchers seek to reduce waste and improve yields. Questions about scalable synthesis and cost-effective production of such intermediates are common in AI-driven search queries, reflecting the industry's focus on sustainability.

Furthermore, the compound's potential in central nervous system (CNS) drug development has sparked interest. Its ability to cross the blood-brain barrier, attributed to its balanced hydrophilic-lipophilic properties, makes it a candidate for neurodegenerative disease research. This aligns with the growing public and scientific focus on conditions like Alzheimer's and Parkinson's disease.

In summary, tert-butyl 3-(1-amino-4-methoxy-4-oxobutan-2-yl)azetidine-1-carboxylate (CAS No. 2228366-66-1) represents a critical tool in modern pharmaceutical chemistry. Its applications span from drug discovery to bioconjugation, addressing some of the most pressing challenges in healthcare today. As research continues to evolve, this compound is poised to play an even greater role in advancing therapeutic innovations.